Cas no 94098-56-3 (5-2-(Trifluoromethyl)phenylfuran-2-carbaldehyde)

• Product Name: 5-2-(Trifluoromethyl)phenylfuran-2-carbaldehyde
• CAS No: 94098-56-3
• MF: C₁₂H₇F₃O₂
• MW: 240.177994012833
• MDL: MFCD00274240
• CID: 803692
• PubChem ID: 24868357
• Update Time: 2025-06-14

5-2-(Trifluoromethyl)phenylfuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde,5-[2-(trifluoromethyl)phenyl]-
• 2-Furancarboxaldehyde,5-[2-(trifluoromethyl)phenyl]
• 5-(2-Trifluoromethyl-Phenyl)-Furan-2-Carbaldehyde
• 5-[2-(TRIFLUOROMETHYL)PHENYL]-2-FURALDEHYDE
• 5-[2-(trifluoromethyl)phenyl]furan-2-carbaldehyde
• 5-[2-(Trifluoromethyl)phenyl]furfural
• 5-(2-(trifluoromethyl)phenyl)-2-furancarboxaldehyde
• CS-0319012
• 94098-56-3
• 5-[2-(Trifluoromethyl)phenyl-2-furancarboxaldehyde
• 5-(2-trifluoromethylphenyl)furfural
• DTXSID00350855
• 5-(2-trifluoromethylphenyl)furan-2-carbalde-hyde
• CHEMBL4557085
• AMY33186
• 5-(2-(trifluoromethyl)phenyl)furan-2-carbaldehyde
• SCHEMBL2158430
• AE-641/11517233
• 2-(2-bromophenyl)-5-tert-butyl-2h-pyrazol-3-ylamine
• VS-07504
• 5-(2-Trifluoromethyl-phenyl)-furan-2-carbalde hyde
• FT-0642260
• AKOS000108254
• MFCD00274240
• BB 0223920
• 5-[2-(Trifluoromethyl)phenyl]furfural, 97%
• STL290875
• DB-057471
• BBL023753
• 5-2-(Trifluoromethyl)phenylfuran-2-carbaldehyde

• MDL： MFCD00274240
• Inchi： 1S/C12H7F3O2/c13-12(14,15)10-4-2-1-3-9(10)11-6-5-8(7-16)17-11/h1-7H
• InChI Key： BECHPBVVELWRBW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=CC=C(C=O)O1)(F)F

Computed Properties

• Exact Mass: 240.04000
• Monoisotopic Mass: 240.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2A^2
• XLogP3: 3.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.314
• Melting Point: 41-44 °C (lit.)
• Boiling Point: 331.7°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.512
• PSA: 30.21000
• LogP: 3.77790

5-2-(Trifluoromethyl)phenylfuran-2-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-2-(Trifluoromethyl)phenylfuran-2-carbaldehyde

Comprehensive Overview of 5-[2-(Trifluoromethyl)phenyl]furan-2-carbaldehyde (CAS No. 94098-56-3)

5-[2-(Trifluoromethyl)phenyl]furan-2-carbaldehyde, with the CAS number 94098-56-3, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique trifluoromethylphenyl and furan-carbaldehyde moieties, serves as a versatile building block for the synthesis of more complex molecules. Its structural features make it particularly valuable in the development of pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in fluorinated compounds like 5-[2-(Trifluoromethyl)phenyl]furan-2-carbaldehyde is driven by their enhanced stability, bioavailability, and lipophilicity. These properties are crucial in drug design, where the introduction of a trifluoromethyl group can significantly improve a molecule's metabolic stability and binding affinity. Researchers and industry professionals frequently search for CAS 94098-56-3 applications, synthesis methods, and supplier information, reflecting the compound's relevance in cutting-edge research.

In the context of green chemistry and sustainable synthesis, 5-[2-(Trifluoromethyl)phenyl]furan-2-carbaldehyde is often discussed for its potential in eco-friendly catalytic processes. The demand for fluorinated building blocks has surged, as they are pivotal in creating compounds with reduced environmental impact. This aligns with the broader trend of minimizing hazardous waste and optimizing reaction efficiency, topics frequently explored in academic and industrial forums.

Another hot topic linked to this compound is its role in high-performance materials. The furan-carbaldehyde moiety is known for its ability to participate in condensation reactions, forming polymers with exceptional thermal and mechanical properties. This has led to increased searches for CAS 94098-56-3 in material science, particularly in the development of coatings, adhesives, and electronic components. The compound's adaptability underscores its importance in innovation-driven industries.

From a synthetic perspective, 5-[2-(Trifluoromethyl)phenyl]furan-2-carbaldehyde is often synthesized via palladium-catalyzed cross-coupling reactions or through functional group transformations of precursor molecules. Researchers looking for efficient synthesis routes or scalable production methods for this compound will find a wealth of literature exploring its preparation. The compound's structural complexity and functional diversity make it a subject of ongoing study in organic synthesis.

In summary, 5-[2-(Trifluoromethyl)phenyl]furan-2-carbaldehyde (CAS No. 94098-56-3) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique trifluoromethyl and furan-carbaldehyde groups contribute to its versatility, making it a valuable asset in modern chemistry. As the scientific community continues to explore sustainable and efficient synthetic routes, this compound remains at the forefront of innovation, addressing both current challenges and future opportunities.